Cas no 5707-55-1 (Dopal (>80%))

• Product Name: Dopal (>80%)
• CAS No: 5707-55-1
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 379916
• PubChem ID: 119219
• Update Time: 2025-04-19

Dopal (>80%) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde,3,4-dihydroxy-
• 2-(3,4-dihydroxyphenyl)acetaldehyde
• 3,4-dihydroxyphenylacetaldehyde
• Dopal
• (3,4-Dihydroxyphenyl)acetaldehyde
• 3,4-dihydroxy-Benzeneacetaldehyde
• 2-(3,4-dihydroxyphenyl)ethanal
• SCHEMBL891837
• 2-(3,4-BIS(OXIDANYL)PHENYL)ETHANAL
• DTXSID10205680
• Dopal (>80%)
• Protocatechuatealdehyde
• CHEBI:27978
• A902925
• Q4634065
• SY237352
• UNII-F2E9Q24TSL
• AKOS022634762
• 3,4-Dihydroxybenzeneacetaldehyde
• Benzeneacetaldehyde, 3,4-dihydroxy-
• MFCD19707262
• EN300-732949
• GTPL6632
• F2E9Q24TSL
• C04043
• 5707-55-1
• DB-226533
• GLXC-03720

• MDL： MFCD19707262
• Inchi： 1S/C8H8O3/c9-4-3-6-1-2-7(10)8(11)5-6/h1-2,4-5,10-11H,3H2
• InChI Key： IADQVXRMSNIUEL-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CC=O)O

Computed Properties

• Exact Mass: 152.04734
• Monoisotopic Mass: 152.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Density: 1.306
• Boiling Point: 350.9°Cat760mmHg
• Flash Point: 180.2°C
• Refractive Index: 1.598
• PSA: 57.53
• LogP: 1.005

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes